Cas no 80212-88-0 ( )
structure
Product name:
Chemical and Physical Properties
Names and Identifiers
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- 1-[3-cyclopropyl-5-(4-nitrophenyl)triazol-4-yl]piperidine
- NSC-356484
- 80212-88-0
- DTXSID70320222
- NSC356484
-
-
- Inchi： InChI=1S/C16H19N5O2/c22-21(23)14-6-4-12(5-7-14)15-16(19-10-2-1-3-11-19)20(18-17-15)13-8-9-13/h4-7,13H,1-3,8-11H2
- InChI Key： XXQQVQAGAXQBAY-UHFFFAOYSA-N
- SMILES： C1CCN(CC1)C2=C(N=NN2C3CC3)C4=CC=C(C=C4)[N+](=O)[O-]
Computed Properties
- Exact Mass: 313.15387487g/mol
- Monoisotopic Mass: 313.15387487g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 79.8Ų
Related Literature
-
Chiqian Zhang,Guangzhi Wang,Zhiqiang Hu Environ. Sci.: Processes Impacts, 2014,16, 2199-2207
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Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
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Ryan Fillingham,Matthew Boon,Shaghraf Javaid,J. Alex Saunders,Franca Jones CrystEngComm, 2021,23, 2249-2261
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